Cas no 127043-32-7 (FMOC-D-ALA-ALDEHYDE)

• Product Name: FMOC-D-ALA-ALDEHYDE
• CAS No: 127043-32-7
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• MDL: MFCD08458574
• CID: 103264
• PubChem ID: 15119834
• Update Time: 2025-05-24

FMOC-D-ALA-ALDEHYDE Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1R)-1-methyl-2-oxoethyl]-, 9H-fluoren-9-ylmethyl ester (9CI)
• FMOC-D-ALA-ALDEHYDE
• 3-(1-Formylamino)benzyl-9-ethylcarbazole
• AC1L241V
• BRN 0495044
• Carbazole, 9-ethyl-3-(1-formylamino)benzyl-
• FORMAMIDE, N-(1-(9-ETHYLCARBAZOL-3-YL)BENZYL)-
• LS-69487
• N-[(9-ethyl-9H-carbazol-3-yl)(phenyl)methyl]formamide
• N-[(9-ethyl-carbazol-3-yl)-phenyl-methyl]-formamide
• N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-alaninal
• (R)-(9H-fluoren-9-yl)methyl 1-oxopropan-2-ylcarbamate
• 9H-FLUOREN-9-YLMETHYL N-[(2R)-1-OXOPROPAN-2-YL]CARBAMATE
• FD21120
• AKOS027251174
• SCHEMBL5021152
• 127043-32-7
• MFCD08458574
• (R)-(9H-Fluoren-9-yl)methyl (1-oxopropan-2-yl)carbamate
• AS-48966
• J-005456
• (9H-fluoren-9-yl)methyl (R)-(1-oxopropan-2-yl)carbamate
• CS-0444015
• (R)-(9H-Fluoren-9-yl)methyl(1-oxopropan-2-yl)carbamate

• MDL： MFCD08458574
• Inchi： 1S/C18H17NO3/c1-12(10-20)19-18(21)22-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-10,12,17H,11H2,1H3,(H,19,21)/t12-/m1/s1
• InChI Key： LJGFXAKKZLFEDR-GFCCVEGCSA-N
• SMILES： O(C(N[C@@H](C=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 295.12100
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 55.40000
• LogP: 3.50340

Additional information on FMOC-D-ALA-ALDEHYDE

FMOC-D-ALA-ALDEHYDE: A Comprehensive Overview

The compound FMOC-D-ALA-ALDEHYDE, identified by the CAS number 127043-32-7, is a significant molecule in the field of organic chemistry and peptide synthesis. This compound is widely recognized for its role as a protective group in peptide synthesis, particularly in the form of Fmoc (9-fluorenylmethyloxycarbonyl) protecting groups. The molecule consists of a fluorenyl ring attached to a methylene group, which is further connected to an oxycarbonyl group and an aldehyde functional group. This unique structure makes it highly versatile and valuable in various chemical applications.

Recent advancements in peptide synthesis have highlighted the importance of FMOC-D-ALA-ALDEHYDE in the development of bioactive compounds. Researchers have explored its potential in the construction of complex peptide libraries, which are essential for drug discovery and development. The aldehyde functionality of FMOC-D-ALA-ALDEHYDE allows for efficient coupling reactions with amino acids, enabling the synthesis of peptides with high sequence specificity. This has been particularly useful in the study of antimicrobial peptides, which are gaining attention due to the increasing resistance of pathogens to conventional antibiotics.

In addition to its role in peptide synthesis, FMOC-D-ALA-ALDEHYDE has been utilized in the preparation of fluorescent probes for bioimaging applications. The fluorenyl moiety within the molecule exhibits strong fluorescence properties, making it ideal for tracking biological processes at the molecular level. Recent studies have demonstrated its application in real-time monitoring of enzyme activity and cellular uptake studies, providing valuable insights into biochemical mechanisms.

The synthesis of FMOC-D-ALA-ALDEHYDE involves a multi-step process that typically begins with the preparation of 9-fluorenone, followed by methylation and subsequent oxidation to form the aldehyde group. This process requires precise control over reaction conditions to ensure high purity and yield. Advances in catalytic methods and green chemistry have led to more efficient and environmentally friendly routes for synthesizing FMOC-D-ALA-ALDEHYDE, reducing costs and minimizing waste generation.

Another area where FMOC-D-ALA-ALDEHYDE has shown promise is in materials science. Its ability to form stable amide bonds with amino acids has been exploited in the development of novel polymeric materials with tailored properties. These materials have potential applications in drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy. Recent research has focused on incorporating FMOC-D-ALA-ALDEHYDE into biodegradable polymers, enhancing their biocompatibility and degradation profiles.

The use of FMOC-D-ALA-ALDEHYDE in chiral chemistry has also been a topic of interest. Its D-alanine derivative provides access to enantiomerically pure compounds, which are essential for studying stereochemical effects in biological systems. This has been particularly relevant in the development of chiral catalysts and asymmetric synthesis methods, contributing to advancements in pharmaceutical chemistry.

In conclusion, FMOC-D-ALA-ALDEHYDE (CAS No: 127043-32-7) is a versatile compound with a wide range of applications across various fields of chemistry. Its role as a protective group in peptide synthesis, coupled with its potential in bioimaging, materials science, and chiral chemistry, underscores its importance as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its impact on scientific advancements is expected to grow significantly.